Cas no 1805175-18-1 (Methyl 4-cyano-3-iodo-5-methoxybenzoate)

• Product Name: Methyl 4-cyano-3-iodo-5-methoxybenzoate
• CAS No: 1805175-18-1
• MF: C₁₀H₈INO₃
• MW: 317.079895019531
• CID: 4949703
• Update Time: 2025-05-19

Methyl 4-cyano-3-iodo-5-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-3-iodo-5-methoxybenzoate

• Inchi： 1S/C10H8INO3/c1-14-9-4-6(10(13)15-2)3-8(11)7(9)5-12/h3-4H,1-2H3
• InChI Key： HTBGJLLEBXMORU-UHFFFAOYSA-N
• SMILES： IC1=CC(C(=O)OC)=CC(=C1C#N)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 2.1
• Topological Polar Surface Area: 59.3

Additional information on Methyl 4-cyano-3-iodo-5-methoxybenzoate

Comprehensive Overview of Methyl 4-cyano-3-iodo-5-methoxybenzoate (CAS No. 1805175-18-1)

Methyl 4-cyano-3-iodo-5-methoxybenzoate (CAS No. 1805175-18-1) is a highly specialized organic compound widely utilized in pharmaceutical research, agrochemical development, and advanced material synthesis. Its unique molecular structure, featuring a cyano group, iodo substituent, and methoxybenzoate backbone, makes it a versatile intermediate for constructing complex molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzyme inhibition and modulating biological pathways.

The growing demand for Methyl 4-cyano-3-iodo-5-methoxybenzoate is driven by its role in cross-coupling reactions, a hot topic in modern organic chemistry. Palladium-catalyzed reactions, such as Suzuki-Miyaura and Sonogashira couplings, often employ this compound as a key building block. Its iodo substituent serves as an excellent leaving group, facilitating efficient bond formation. This aligns with current trends in sustainable chemistry, where researchers seek eco-friendly methodologies to reduce waste and improve yields.

In the context of drug discovery, Methyl 4-cyano-3-iodo-5-methoxybenzoate is gaining attention for its potential in designing kinase inhibitors and anti-inflammatory agents. The cyano group enhances binding affinity to biological targets, while the methoxybenzoate moiety improves metabolic stability. These properties are critical for developing next-generation therapeutics, a subject frequently searched in academic and industrial databases. Additionally, its applications in material science, such as liquid crystal and polymer synthesis, further broaden its utility.

From a synthetic perspective, the compound's stability and reactivity make it a preferred choice for high-throughput screening and combinatorial chemistry. Its compatibility with automated synthesis platforms addresses the rising demand for accelerated R&D processes. Furthermore, the compound's spectroscopic properties (e.g., NMR and IR signatures) are well-documented, aiding in quality control and structural verification—a common concern among analytical chemists.

Environmental and regulatory considerations also play a role in the compound's adoption. Unlike some halogenated intermediates, Methyl 4-cyano-3-iodo-5-methoxybenzoate exhibits manageable toxicity profiles under standard handling protocols. This aligns with the green chemistry movement, where safer reagents are prioritized. FAQs in online forums often highlight its storage conditions (e.g., moisture-sensitive, light-protected) and compatibility with common solvents, reflecting practical user concerns.

In summary, Methyl 4-cyano-3-iodo-5-methoxybenzoate (CAS No. 1805175-18-1) represents a critical tool for modern chemical innovation. Its multifaceted applications—from pharmaceutical intermediates to advanced materials—underscore its value in cutting-edge research. As industries increasingly focus on precision synthesis and sustainable practices, this compound is poised to remain a cornerstone of molecular design.